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Compound of Interest

Compound Name: Ammonium paratungstate

Cat. No.: B077760

FOR IMMEDIATE RELEASE

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with Ammonium paratungstate
((NH4)10W12041-xH20). Adherence to these procedures is critical for ensuring a safe laboratory
environment and proper chemical handling.

Ammonium paratungstate is a white crystalline powder with low toxicity; however, it can
cause irritation to the eyes, skin, and respiratory tract.[1][2][3] Proper handling and disposal are
necessary to minimize exposure and environmental impact.

Essential Safety Information at a Glance

Proper personal protective equipment (PPE) is the first line of defense when handling
Ammonium paratungstate. Engineering controls, such as closed operations and local
exhaust ventilation, should also be in place to minimize dust generation and accumulation.[1][2]

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specific Recommendations

Rationale

Respiratory Protection

A filter-type dust respirator is
required if dust concentrations
exceed standards. For
emergency situations, an air-
breathing apparatus should be
worn.[1] For nuisance levels of
dust, a type N95 (US) or type
P1 (EN 143) dust mask can be
used.[4][5]

To prevent inhalation of dust
particles which can cause

respiratory tract irritation.[2][3]

Eye Protection

Chemical safety goggles are
mandatory.[1] Equipment
should be tested and approved
under government standards
like NIOSH (US) or EN 166
(EV).[4][5]

To protect eyes from irritation

caused by dust particles.[2][3]

Hand Protection

Wear rubber gloves.[1] Gloves
must be inspected before use
and disposed of properly after
handling.[5]

To prevent skin contact and
potential irritation.[1][2][3]

Body Protection

Wear rubber acid and alkali-
resistant clothing.[1] The type
of body protection should be
chosen based on the
concentration and amount of
the substance at the specific

workplace.[4][5]

To protect the skin from

exposure.

Physicochemical Properties of Ammonium Paratungstate:
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Property Value

Appearance White crystalline powder[1][4]

Molecular Formula (NHa4)10W12041:xH20[1]

Specific Gravity 7.16 g/cm3[1]

Solubility Insolubl.e in v.vater, soluble in alkali, slightly
soluble in acid[1]

Melting Point >300 °C[4]

Boiling Point Decomposes[2]

Occupational Exposure Limits for Soluble Tungsten Compounds (as Tungsten):

Short-Term (15 minute) Limit

Organization 8-Hour Limit Value
Value

ACGIH TLV & NIOSH REL 1 mg/m?3 3 mg/m?

Note: Users should consult
appropriate national
regulations for the most current

exposure limits.[6]

Operational and Disposal Plans: A Step-by-Step
Guide

Strict adherence to the following procedures is crucial for safe handling and disposal of
Ammonium paratungstate.

Handling and Storage Protocol

» Training: All personnel handling Ammonium paratungstate must receive specific training on
its hazards and the proper handling procedures.[1]
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» Ventilation: Work in a well-ventilated area, preferably with local exhaust ventilation to control
dust.[2]

» Prevent Dust Generation: Minimize the creation of dust during handling.[2]

e Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or
smoking.[1][5] Contaminated clothing should be removed and washed before reuse.[2]

e Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[1][2] Keep
away from heat sources and direct sunlight.[1] Store separately from incompatible materials
such as strong acids, alkalis, and halogen compounds like bromine pentafluoride and
chlorine trifluoride.[1][2]

Spill Response Protocol

In the event of a spill, follow these steps to ensure a safe and effective cleanup:
» Evacuate: Evacuate unnecessary personnel from the area.

» Ventilate: Ensure the area is well-ventilated.[2]

o Personal Protection: Don the appropriate PPE as outlined in the table above.
o Containment: Prevent the spill from entering drains or waterways.[4][5]

o Cleanup: Carefully sweep or vacuum up the spilled material, avoiding dust generation.[2][4]
[5] Place the collected material into a suitable, closed container for disposal.[4][5]

Emergency First Aid Procedures

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_apt.pdf
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_apt.pdf
http://www.ammonium-paratungstate.com/APT-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/140_714454938_AmmoniumParaTungstate-CASNO-11120-25-5-MASA.pdf
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_apt.pdf
http://www.ammonium-paratungstate.com/APT-MSDS.pdf
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_apt.pdf
http://www.ammonium-paratungstate.com/APT-MSDS.pdf
http://www.ammonium-paratungstate.com/APT-MSDS.pdf
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_apt.pdf
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_apt.pdf
https://www.chemicalbook.com/msds/ammonium-paratungstate.htm
https://www.cdhfinechemical.com/images/product/msds/140_714454938_AmmoniumParaTungstate-CASNO-11120-25-5-MASA.pdf
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_apt.pdf
https://www.chemicalbook.com/msds/ammonium-paratungstate.htm
https://www.cdhfinechemical.com/images/product/msds/140_714454938_AmmoniumParaTungstate-CASNO-11120-25-5-MASA.pdf
https://www.chemicalbook.com/msds/ammonium-paratungstate.htm
https://www.cdhfinechemical.com/images/product/msds/140_714454938_AmmoniumParaTungstate-CASNO-11120-25-5-MASA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

First Aid Measures

Inhalation

Move the exposed person to fresh air. If
breathing is difficult, provide artificial respiration

and seek medical attention.[1]

Skin Contact

Wash the affected area with soap and water. If
irritation or a rash develops and persists, seek

medical attention.[1]

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes. If irritation

persists, seek medical attention.[1]

Ingestion

Do not induce vomiting. Give large quantities of

water and seek immediate medical attention.[1]

Disposal Plan

All waste materials should be handled in accordance with local, state, and federal regulations.

o Waste Characterization: Ammonium paratungstate waste is considered industrial solid

waste.[1]

» Disposal Method: Disposal by incineration is a recommended method.[1] Alternatively, it can

be buried in a specified site.[1] Whenever possible, waste containing this material should be

segregated and sent to a metals recycler for recovery.[2]

o Container Disposal: Empty containers may still contain harmful residues and should be

handled appropriately.[1] Dispose of contaminated packaging as unused product.[5]

Visualizing Emergency Response: Spill Cleanup

Workflow

To further clarify the spill response process, the following diagram illustrates the logical

workflow for handling an Ammonium paratungstate spill.
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Caption: Workflow for handling an Ammonium paratungstate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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